Cas no 1380331-89-4 (2-(2-Methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine)

• Product Name: 2-(2-Methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine
• CAS No: 1380331-89-4
• MF: C₁₃H₁₂N₄O
• MW: 240.260581970215
• CID: 4827076
• Update Time: 2025-10-28

2-(2-Methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine
• 2-(2-methoxy-phenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-ylamine
• 2-(2-Methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine

• Inchi： 1S/C13H12N4O/c1-18-11-5-3-2-4-10(11)13-15-12-8-9(14)6-7-17(12)16-13/h2-8H,14H2,1H3
• InChI Key： KQRWLMRYBQHVJM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1=NN2C=CC(=CC2=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 1.7
• Topological Polar Surface Area: 65.4

Additional information on 2-(2-Methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine

Comprehensive Overview of 2-(2-Methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine (CAS No. 1380331-89-4)

2-(2-Methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine, with the CAS number 1380331-89-4, is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the [1,2,4]triazolo[1,5-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a methoxyphenyl group and an amine functionality at the 7-position makes it a promising scaffold for drug discovery and material science applications.

In recent years, the demand for novel heterocyclic compounds like 2-(2-Methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine has surged due to their potential in treating various diseases. Researchers are particularly interested in its role as a kinase inhibitor, a topic frequently searched in academic and industrial databases. Kinase inhibitors are pivotal in cancer therapy, and this compound's unique structure could offer new avenues for targeted treatments. Additionally, its triazole and pyridine moieties are often explored in medicinal chemistry for their ability to modulate enzyme activity and receptor binding.

The synthesis of CAS 1380331-89-4 involves multi-step organic reactions, including cyclization and functional group transformations. Its molecular weight and logP values suggest favorable pharmacokinetic properties, making it a candidate for further ADMET studies. These characteristics align with the growing trend of computational drug design, where researchers use in silico tools to predict compound behavior before lab testing. This approach saves time and resources, a hot topic in pharmaceutical R&D circles.

Beyond therapeutics, 2-(2-Methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine has potential applications in agrochemicals. Its structural features resemble those of compounds used in crop protection, addressing global concerns about food security and sustainable farming. The methoxy group, in particular, is known to enhance bioavailability and environmental stability, key factors in agrochemical formulations. This dual applicability in pharma and agro sectors makes it a versatile subject for interdisciplinary research.

From a commercial perspective, the compound's patent landscape and supply chain are of interest to stakeholders. With the rise of precision medicine and green chemistry, manufacturers are investing in scalable and eco-friendly synthesis routes for such intermediates. Searches for custom synthesis and bulk suppliers of CAS 1380331-89-4 have increased, reflecting its market potential. Analytical methods like HPLC and NMR are critical for quality control, another frequently queried topic among buyers.

In conclusion, 2-(2-Methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyridin-7-amine (CAS No. 1380331-89-4) exemplifies the convergence of chemical innovation and real-world applications. Its relevance to drug discovery, agriculture, and material science ensures continued exploration. As researchers uncover more about its mechanisms and derivatives, this compound may soon transition from lab benches to commercial products, answering pressing needs in health and sustainability.